![molecular formula C21H23N3O5S2 B2894162 (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide CAS No. 850909-81-8](/img/structure/B2894162.png)
(E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in various fields such as medicinal chemistry and material sciences .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by the presence of a benzothiazole core, with ethoxy, methyl, and morpholinosulfonyl substituents. The exact structure would need to be confirmed through techniques such as NMR spectroscopy .Chemical Reactions Analysis
Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coupling reactions . The specific reactions that this compound can undergo would depend on the nature of its substituents.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general properties of benzothiazoles include moderate to high stability, good solubility in organic solvents, and the ability to form stable complexes with various metals .Scientific Research Applications
Synthesis of Novel Compounds
Research involves the synthesis of novel heterocyclic compounds derived from key structural components similar to the query compound. These compounds have been explored for their potential pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derivatives have been synthesized and evaluated for COX-2 selectivity, analgesic, and anti-inflammatory activities, showing significant potential (A. Abu‐Hashem et al., 2020).
Antimicrobial Activities
Compounds with structural motifs related to the query compound have been synthesized and assessed for their antimicrobial activities. For example, new 1,2,4-triazole derivatives containing morpholine moiety were designed as antimicrobial agents, showing moderate to good antimicrobial activity against various test microorganisms (D. Sahin et al., 2012).
Anticancer Evaluation
The structural framework of the query compound serves as a basis for the development of anticancer agents. A series of N-substituted benzamides were synthesized and showed moderate to excellent anticancer activity against several cancer cell lines, indicating the therapeutic potential of compounds within this chemical class (B. Ravinaik et al., 2021).
Biological and Pharmacological Screening
Derivatives containing key functionalities of the query compound have been explored for their biological and pharmacological properties, including anti-inflammatory, anticonvulsant, and anthelmintic activities. This demonstrates the compound's relevance in designing molecules with targeted pharmacological actions (Snehal Patel et al., 2009).
Future Directions
Properties
IUPAC Name |
N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O5S2/c1-3-29-16-6-9-18-19(14-16)30-21(23(18)2)22-20(25)15-4-7-17(8-5-15)31(26,27)24-10-12-28-13-11-24/h4-9,14H,3,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZZOGDXVDPRLGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)S2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.